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Compound of Interest

Compound Name: 2,2,2-Trifluoroethyl acrylate

CAS No.: 407-47-6

Cat. No.: B1294459

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the key spectroscopic data

for 2,2,2-Trifluoroethyl acrylate (TFEA), a crucial monomer in the synthesis of advanced

polymers with applications in pharmaceuticals, materials science, and drug delivery systems.

Understanding the spectroscopic characteristics of TFEA is fundamental for quality control,

reaction monitoring, and structural elucidation of novel materials.

Molecular Structure and Spectroscopic Overview
2,2,2-Trifluoroethyl acrylate (C₅H₅F₃O₂) is the ester of acrylic acid and 2,2,2-trifluoroethanol.

Its structure comprises a vinyl group, a carbonyl group, and a trifluoroethyl group, each

contributing distinct signals in various spectroscopic analyses. This guide details the expected

data from Nuclear Magnetic Resonance (NMR) spectroscopy (¹H, ¹³C, and ¹⁹F), Infrared (IR)

spectroscopy, and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy
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NMR spectroscopy is a powerful tool for elucidating the molecular structure of 2,2,2-
Trifluoroethyl acrylate. The following tables summarize the expected chemical shifts (δ) in

parts per million (ppm), multiplicities, and coupling constants (J) in Hertz (Hz).

¹H NMR Spectroscopy
The proton NMR spectrum of TFEA exhibits characteristic signals for the vinyl protons and the

methylene protons adjacent to the trifluoromethyl group.

Assignment
Chemical Shift (δ) in

ppm
Multiplicity

Coupling Constant

(J) in Hz

H-2 (trans to C=O) ~6.53
Doublet of doublets

(dd)

J_trans = 17.3 Hz,

J_gem = 1.5 Hz

H-2 (cis to C=O) ~5.97
Doublet of doublets

(dd)

J_cis = 10.5 Hz,

J_gem = 1.5 Hz

H-1 ~6.19
Doublet of doublets

(dd)

J_trans = 17.3 Hz,

J_cis = 10.5 Hz

-OCH₂- ~4.55 Quartet (q) ³J_HF = 8.4 Hz

Note: Data is typically acquired in CDCl₃.

¹³C NMR Spectroscopy
The carbon NMR spectrum provides insight into the carbon framework of the molecule.

Assignment Chemical Shift (δ) in ppm

C=O ~165

CH₂= ~132

=CH ~128

-CF₃ ~123 (quartet, ¹J_CF ≈ 277 Hz)

-OCH₂- ~60 (quartet, ²J_CF ≈ 37 Hz)
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Note: Data is typically acquired in CDCl₃.

¹⁹F NMR Spectroscopy
The fluorine NMR spectrum is characterized by a single signal for the three equivalent fluorine

atoms.

Assignment Chemical Shift (δ) in ppm Multiplicity

-CF₃ ~-74 Triplet (t)

Note: Referenced to CFCl₃.

Infrared (IR) Spectroscopy
The IR spectrum of 2,2,2-Trifluoroethyl acrylate displays characteristic absorption bands

corresponding to its functional groups.

Wavenumber (cm⁻¹) Assignment Functional Group

~1740 C=O stretch Ester Carbonyl

~1640 C=C stretch Alkene

~1410 =C-H in-plane bend Alkene

~1280, ~1170 C-F stretch Trifluoromethyl

~1080 C-O stretch Ester

~990, ~820 =C-H out-of-plane bend Alkene

Mass Spectrometry (MS)
Mass spectrometry of TFEA provides information about its molecular weight and fragmentation

pattern under electron ionization (EI).
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m/z Relative Intensity Possible Fragment

154 Low [M]⁺ (Molecular Ion)

83 High [CF₃CH₂O]⁺

55 High
[H₂C=CHCO]⁺ (Acryloyl

cation)

27 Moderate [C₂H₃]⁺

Experimental Protocols
The following are generalized experimental protocols for acquiring the spectroscopic data

presented. Specific parameters may vary depending on the instrumentation used.

NMR Spectroscopy
A sample of 2,2,2-Trifluoroethyl acrylate (typically 5-20 mg) is dissolved in approximately 0.6-

0.7 mL of deuterated chloroform (CDCl₃) containing tetramethylsilane (TMS) as an internal

standard. The solution is transferred to a 5 mm NMR tube. ¹H, ¹³C, and ¹⁹F NMR spectra are

acquired on a spectrometer operating at a field strength of, for example, 400 MHz for protons.

Infrared (IR) Spectroscopy
A drop of neat 2,2,2-Trifluoroethyl acrylate is placed on the diamond crystal of an Attenuated

Total Reflectance (ATR) accessory in an FTIR spectrometer. The spectrum is recorded over the

range of 4000-400 cm⁻¹. A background spectrum of the clean ATR crystal is recorded prior to

the sample measurement.

Mass Spectrometry (MS)
A dilute solution of 2,2,2-Trifluoroethyl acrylate in a volatile solvent (e.g., dichloromethane or

ethyl acetate) is injected into a Gas Chromatograph (GC) coupled to a Mass Spectrometer

(MS) with an electron ionization (EI) source. The GC is used to separate the analyte from any

impurities before it enters the mass spectrometer. The mass spectrum is recorded over a

mass-to-charge (m/z) range of, for example, 20-200.
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Visualizations
The following diagrams illustrate key aspects of the spectroscopic analysis of 2,2,2-
Trifluoroethyl acrylate.
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General workflow for spectroscopic analysis.
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Molecular structure and key NMR assignments.
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Proposed mass spectrometry fragmentation pathway.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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